Cas no 477287-08-4 ((Z)-N-(3-chloro-2-methylphenyl)-4-(4-chlorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (Z)-N-(3-chloro-2-methylphenyl)-4-(4-chlorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477287-08-4
• Molecular Formula: C₁₈H₁₂Cl₂N₄S
• Molecular Weight: 387.2856798172
• CID: 5878216
• PubChem ID: 9682389

(Z)-N-(3-chloro-2-methylphenyl)-4-(4-chlorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, α-[2-(3-chloro-2-methylphenyl)hydrazinylidene]-4-(4-chlorophenyl)-
• 477287-08-4
• (Z)-N'-(3-chloro-2-methylphenyl)-4-(4-chlorophenyl)thiazole-2-carbohydrazonoyl cyanide
• AKOS024599353
• F0760-3283
• (2Z)-N-(3-chloro-2-methylanilino)-4-(4-chlorophenyl)-1,3-thiazole-2-carboximidoyl cyanide
• (Z)-N-(3-chloro-2-methylphenyl)-4-(4-chlorophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

• InChIKey： CLVVWDFNWQJWHX-UHFFFAOYSA-N
• Inchi： 1S/C18H12Cl2N4S/c1-11-14(20)3-2-4-15(11)23-24-16(9-21)18-22-17(10-25-18)12-5-7-13(19)8-6-12/h2-8,10,23H,1H3
• SMILES： S1C=C(C2=CC=C(Cl)C=C2)N=C1C(=NNC1=CC=CC(Cl)=C1C)C#N

Computed Properties

• Exact Mass: 386.0159730g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 386.0159730g/mol
• Heavy Atom Count: 25
• Complexity: 526
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Boiling Point: 540.3±60.0 °C(Predicted)
• pka: 5.93±0.10(Predicted)
• Density: 1.38±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines